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Compound of Interest

N-Butyl-2-
Compound Name: ] ,
(methylamino)acetamide

Cat. No.: B054183

Introduction

N-Butyl-2-(methylamino)acetamide is a chemical compound utilized in various research and
drug development applications. Accurate and consistent preparation of stock solutions is critical
for ensuring the reliability and reproducibility of experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of N-Butyl-2-
(methylamino)acetamide stock solutions.

Chemical Properties

A summary of the key chemical properties for N-Butyl-2-(methylamino)acetamide is provided
in the table below. This data is essential for accurate calculations and safe handling of the
compound.
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Property Value Source

N-tert-butyl-2-

IUPAC Name _ _
(methylamino)acetamide

Molecular Formula C7H16N20

Molecular Weight 144.22 g/mol

Physical Form Liquid or Solid [1112]

Melting Point 26-28°C/78.8-82.4°F [2]
Room Temperature (as

Storage Temperature [1]

supplied)

Health and Safety Precautions

All handling of N-Butyl-2-(methylamino)acetamide and its solutions should be performed in a
well-ventilated laboratory, preferably within a chemical fume hood. Researchers must wear
appropriate Personal Protective Equipment (PPE) at all times.

Required PPE:

o Safety goggles or face shield

e Chemical-resistant gloves (e.qg., nitrile)
o Laboratory coat

Emergency Procedures:

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing contaminated clothing.[2]

o Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[2]

« Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if
symptoms persist.[2]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Call a physician.[2]

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.[2][3]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of N-Butyl-2-
(methylamino)acetamide. The principles can be adapted for other desired concentrations.

Materials and Equipment

o N-Butyl-2-(methylamino)acetamide (solid or liquid)
e Analytical balance

» Weighing paper or boat

e Spatula

e Appropriate volumetric flasks (e.g., 10 mL, 25 mL)

o Calibrated micropipettes

e \Vortex mixer

e Solvent of choice (e.g., Dimethyl Sulfoxide (DMSO), Ethanol, sterile deionized water). See
Section 4.2 for solvent selection.

o Cryo-storage vials or amber glass bottles for storage

Preliminary Solvent Solubility Test

Specific solubility data for N-Butyl-2-(methylamino)acetamide in common laboratory solvents
is not readily available. Structurally similar compounds like N-tert-butylacetamide are soluble in
water and organic solvents such as ethanol.[4] However, a small-scale test is recommended to
confirm the optimal solvent.

e Add a small, known amount of the compound (e.g., 1-2 mg) to a test tube.
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Add the chosen solvent (e.g., 100 pL of DMSO or Ethanol) and vortex thoroughly.

Observe for complete dissolution. If the compound does not dissolve, gentle warming (to
37°C) or sonication may aid dissolution.[2]

If the compound is fully soluble, proceed with that solvent for the stock solution preparation.
DMSO is a common choice for creating highly concentrated stock solutions for in vitro
studies.

Stock Solution Calculation

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol)

Example for 10 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 0.010 L x 144.22 g/mol
Mass (mg) = 1.44 mg

Step-by-Step Procedure

Preparation: Bring the N-Butyl-2-(methylamino)acetamide container to room temperature
before opening, especially if stored refrigerated. As the compound's melting point is near
room temperature (26-28°C), it may be a liquid or a solid.[2] Handle accordingly.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh out the
calculated mass of the compound (e.g., 1.44 mg for a 10 mL solution).

Dissolution: Transfer the weighed compound into a 10 mL volumetric flask.

Solvent Addition: Add a portion of the chosen solvent (e.g., 5-7 mL of DMSO) to the
volumetric flask.

Mixing: Cap the flask and vortex thoroughly until the compound is completely dissolved. A
brief sonication or warming in a water bath may be used to assist dissolution if necessary.

Final Volume Adjustment: Once dissolved, add the solvent to bring the total volume up to the
10 mL mark on the volumetric flask.
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» Final Mixing: Invert the flask several times to ensure the solution is homogeneous.

Storage and Stability

Proper storage is crucial to maintain the integrity of the stock solution.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes (e.g., 50-100 pL) in cryo-vials.

o Storage Conditions: Store the aliquots in a dark, dry place. For long-term storage (up to 6
months), -80°C is recommended. For short-term storage (up to 1 month), -20°C is suitable.

[2]

o Labeling: Clearly label all vials with the compound name, concentration, preparation date,
and solvent used.

Visualization of Workflow

The following diagram illustrates the key steps in the preparation of the N-Butyl-2-
(methylamino)acetamide stock solution.
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Workflow for Stock Solution Preparation

Preparation Phase

Calculate Mass
(Concentration x Volume x MW)

1.44 mg for 20mM in 10mL

Weigh Compound

Dissolution Phase

Transfer to Volumetric Flask

Add Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Adjust to Final Volume

Storage |Phase

Aliquot into Vials

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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